Ethyl 3-{[4-(2,3-dimethylphenyl)piperazin-1-yl]sulfonyl}-1-benzothiophene-2-carboxylate

• IUPAC Name: ethyl 3-[4-(2,3-dimethylphenyl)piperazin-1-yl]sulfonyl-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C23H26N2O4S2/c1-4-29-23(26)21-22(18-9-5-6-11-20(18)30-21)31(27,28)25-14-12-24(13-15-25)19-10-7-8-16(2)17(19)3/h5-11H,4,12-15H2,1-3H3
• InChI Key: UUJVXTQIBAALMH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=CC=CC=C2S1)S(=O)(=O)N3CCN(CC3)C4=CC=CC(=C4C)C
• Molecular Formula: C23H26N2O4S2
• Molecular Weight: 458.6 g/mol

Description

Ethyl 3-{[4-(2,3-dimethylphenyl)piperazin-1-yl]sulfonyl}-1-benzothiophene-2-carboxylate is a chemical compound used for pharmaceutical testing. It’s a high-quality reference standard for accurate results.

Scientific Research Applications

Chemistry and Synthesis

The study of iminofurans has revealed insights into the decyclization processes involving ethyl benzothiophene-carboxylates and secondary amines, producing N,N′-disubstituted piperazine derivatives, highlighting the compound's relevance in synthetic organic chemistry (Vasileva et al., 2018). Additionally, research into chemically removable derivatization reagents for liquid chromatography has synthesized new sulfonate reagents for analytical derivatization, demonstrating the compound's utility in enhancing analytical methodologies (Wu et al., 1997).

Medicinal Chemistry

The compound's derivatives have been explored for various biological activities. For instance, sulfonyl hydrazone scaffolds incorporating piperidine derivatives have been synthesized, showing antioxidant capacity and anticholinesterase activity, which are significant for developing therapeutic agents (Karaman et al., 2016). Moreover, bifunctional sulfonamide-amide derivatives synthesized from similar structures have exhibited significant in vitro antibacterial and antifungal activities, suggesting potential for antimicrobial drug development (Abbavaram & Reddyvari, 2013).

Drug Metabolism

The metabolism of related compounds, such as Lu AA21004, a novel antidepressant, has been studied to identify the cytochrome P450 and other enzymes involved in their oxidative metabolism. These studies provide critical insights into the metabolic pathways and potential drug interactions of pharmaceuticals containing similar structures (Hvenegaard et al., 2012).

Mechanism of Action

Target of Action

It is known that piperazine derivatives, which this compound is a part of, are widely employed in drugs such as trimetazidine, ranolazine, befuraline, aripiprazole, quetiapine, indinavir, sitagliptin, and vestipitant . These drugs target a wide range of receptors and enzymes, indicating the potential for diverse targets for this compound.

Mode of Action

The presence of the piperazine moiety suggests that it may interact with its targets through the nitrogen atoms in the piperazine ring, which can act as hydrogen bond donors or acceptors, or through ionic interactions with the protonated nitrogen .

Biochemical Pathways

Given the wide range of biological and pharmaceutical activity of piperazine derivatives , it is likely that this compound could affect multiple pathways.

Pharmacokinetics

Piperazine derivatives are known to have good bioavailability due to their ability to form hydrogen bonds and their favorable logp values .

Result of Action

Piperazine derivatives are known to show a wide range of biological and pharmaceutical activity , suggesting that this compound could have diverse effects at the molecular and cellular level.